Cas no 40233-98-5 (Ethyl 2-(3,4-dimethoxyphenyl)-2-oxoacetate)

• Product Name: Ethyl 2-(3,4-dimethoxyphenyl)-2-oxoacetate
• CAS No: 40233-98-5
• MF: C₁₂H₁₄O₅
• MW: 238.236564159393
• MDL: MFCD06201710
• CID: 332104
• PubChem ID: 170290
• Update Time: 2025-04-19

Ethyl 2-(3,4-dimethoxyphenyl)-2-oxoacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3,4-dimethoxyphenyl)-2-oxoacetate
• Benzeneacetic acid,3,4-dimethoxy-a-oxo-,ethyl ester
• Ethyl 3,4-diMethoxybenzoylforMate
• ethyl 3,4-dimethoxyphenylglyoxylate
• Ethyl 3,4-dimethoxybenzoylcarboxylate
• SCHEMBL2124837
• AKOS006021928
• F79992
• NS00030744
• Benzeneacetic acid, 3,4-dimethoxy-alpha-oxo-, ethyl ester
• EINECS 254-852-5
• Benzeneacetic acid, 3,4-dimethoxy-.alpha.-oxo-, ethyl ester
• ethyl (3,4-dimethoxyphenyl)(oxo)acetate
• ethyl2-(3,4-dimethoxyphenyl)-2-oxoacetate
• YBYLSOVTGVAJDY-UHFFFAOYSA-N
• MFCD06201710
• CS-0332414
• 40233-98-5
• DTXSID6068220

• MDL： MFCD06201710
• Inchi： 1S/C12H14O5/c1-4-17-12(14)11(13)8-5-6-9(15-2)10(7-8)16-3/h5-7H,4H2,1-3H3
• InChI Key： YBYLSOVTGVAJDY-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(C(C(=O)OCC)=O)=C1)OC

Computed Properties

• Exact Mass: 238.08412354g/mol
• Monoisotopic Mass: 238.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 355.1±32.0 °C at 760 mmHg
• Flash Point: 156.9±25.2 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Ethyl 2-(3,4-dimethoxyphenyl)-2-oxoacetate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)